Cas no 2138150-45-3 (4-(2-Azidoethoxy)thiane)

• Product Name: 4-(2-Azidoethoxy)thiane
• CAS No: 2138150-45-3
• MF: C₇H₁₃N₃OS
• MW: 187.26261973381
• CID: 6060517
• PubChem ID: 132343769
• Update Time: 2025-07-25

4-(2-Azidoethoxy)thiane Chemical and Physical Properties

Names and Identifiers

• 2138150-45-3
• EN300-701417
• 4-(2-Azidoethoxy)thiane

• Inchi： 1S/C7H13N3OS/c8-10-9-3-4-11-7-1-5-12-6-2-7/h7H,1-6H2
• InChI Key： LZEQKKSFLIAYNP-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)OCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 187.07793322g/mol
• Monoisotopic Mass: 187.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų

Additional information on 4-(2-Azidoethoxy)thiane

Recent Advances in the Application of 4-(2-Azidoethoxy)thiane (CAS: 2138150-45-3) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 4-(2-Azidoethoxy)thiane (CAS: 2138150-45-3) has emerged as a promising building block in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its azide-functionalized thiane core, has garnered significant attention due to its versatility in click chemistry applications, drug discovery, and bioconjugation strategies. The unique structural features of this molecule, including its sulfur-containing ring and reactive azido group, make it a valuable tool for researchers exploring novel therapeutic modalities and chemical probes.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 4-(2-Azidoethoxy)thiane as a key intermediate in the synthesis of targeted protein degraders. The researchers utilized the compound's azide functionality to perform copper-catalyzed azide-alkyne cycloaddition (CuAAC) with various alkyne-bearing ligands, creating a library of PROTAC (Proteolysis Targeting Chimera) molecules. The study reported enhanced cellular permeability and target engagement compared to traditional linker chemistries, suggesting the thiane moiety may contribute to improved pharmacokinetic properties.

Further investigations into the compound's applications have revealed its potential in bioorthogonal labeling strategies. Research from Nature Chemical Biology (2024) highlighted how 4-(2-Azidoethoxy)thiane can serve as a metabolic precursor for cell-surface engineering. When incorporated into metabolic pathways, the azide group enables selective labeling of cellular components through strain-promoted azide-alkyne cycloaddition (SPAAC), offering new opportunities for studying cell-surface interactions and targeted drug delivery systems.

The stability and reactivity profile of 2138150-45-3 has also been systematically evaluated in several pharmaceutical development studies. A comprehensive analysis published in ACS Pharmacology & Translational Science (2024) examined the compound's metabolic stability, demonstrating superior resistance to hepatic microsomal degradation compared to similar azide-containing compounds. This characteristic, combined with its favorable solubility profile, positions 4-(2-Azidoethoxy)thiane as an attractive candidate for prodrug development and targeted therapeutics.

Emerging applications extend to materials science, where researchers have employed 4-(2-Azidoethoxy)thiane as a crosslinking agent for polymer-based drug delivery systems. The compound's ability to form stable triazole linkages under mild conditions has enabled the development of stimuli-responsive hydrogels with controlled drug release properties, as reported in Advanced Materials (2023). These innovations demonstrate the compound's versatility beyond traditional small molecule applications.

While the research landscape for 4-(2-Azidoethoxy)thiane continues to expand, challenges remain in optimizing its synthetic routes and exploring its full biological potential. Recent advances in flow chemistry have improved the scalability of its production, addressing previous limitations in large-scale synthesis. As the field progresses, this compound is poised to play an increasingly important role in bridging chemical biology with therapeutic development, offering researchers a powerful tool for creating next-generation pharmaceuticals and biological probes.